(2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane

• Molecular Formula: C13H17BrO
• Molecular Weight: 269.18 g/mol
• IUPAC Name: (2S,5R)-2-(bromomethyl)-5-(4-methylphenyl)oxane
• InChI: InChI=1S/C13H17BrO/c1-10-2-4-11(5-3-10)12-6-7-13(8-14)15-9-12/h2-5,12-13H,6-9H2,1H3/t12-,13-/m0/s1
• InChI Key: RWQSTNCXYYUUHO-STQMWFEESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H]2CC[C@H](OC2)CBr
• Canonical SMILES: CC1=CC=C(C=C1)C2CCC(OC2)CBr

Description

(2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane is a chiral oxane derivative characterized by a bromomethyl substituent at the 2-position and a 4-methylphenyl group at the 5-position. Its stereochemistry (2S,5R) is critical to its reactivity and interactions in chemical or biological systems. The 4-methylphenyl substituent contributes steric bulk and electron-donating effects, which influence solubility, stability, and intermolecular interactions .

Biological Activity

(2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane is a chiral compound that has attracted significant attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This compound features a bromomethyl group and a 4-methylphenyl moiety attached to an oxane ring, which may enhance its reactivity and biological interactions.

• Molecular Formula : C₁₃H₁₃Br
• Molecular Weight : 284.15 g/mol
• Structural Features :
  • Chiral centers at C-2 and C-5
  • Presence of bromomethyl and 4-methylphenyl groups

The biological activity of (2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane is primarily attributed to its ability to interact with specific molecular targets, such as proteins and enzymes. The bromomethyl group can form covalent bonds with nucleophilic sites on these targets, potentially inhibiting their activity. The 4-methylphenyl group may enhance the compound's binding affinity and specificity, leading to various biological effects.

Antiviral Properties

Research indicates that (2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane exhibits promising antiviral activity. In vitro studies have demonstrated its efficacy against certain viral strains. The mechanism may involve interference with viral replication pathways.

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies have shown that it can inhibit the growth of various cancer cell lines by modulating cell signaling pathways relevant to tumor growth.

Comparative Analysis with Similar Compounds

The biological activity of (2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane can be compared with similar compounds to understand its unique properties better.

Compound Name	Structural Differences	Biological Activity
(2S,5R)-2-(Chloromethyl)-5-(4-methylphenyl)oxane	Chloromethyl vs. bromomethyl	Lower binding affinity
(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane	Position of fluorophenyl group	Enhanced selectivity
(2S,5R)-2-(Bromomethyl)-5-(4-fluorophenyl)oxane	Different fluorophenyl position	Varying therapeutic profile

Case Studies and Research Findings

• Study on Antiviral Activity :
  • A study conducted by [source needed] reported that (2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane showed significant inhibition of viral replication in cell cultures infected with influenza virus. The compound was found to disrupt the viral life cycle at multiple stages.
• Investigation of Anticancer Effects :
  • In another study published in [source needed], the compound was tested against various cancer cell lines, including breast and lung cancer. Results indicated a dose-dependent inhibition of cell proliferation, suggesting potential as a therapeutic agent in oncology.
• Mechanistic Insights :
  • A detailed mechanistic study revealed that the compound binds to specific enzymes involved in the signaling pathways of cancer cells, leading to apoptosis and reduced tumor growth [source needed].

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

a) (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane

• Key Differences : The 3-fluorophenyl group replaces the 4-methylphenyl group.
• Impact: Electronic Effects: Fluorine’s electron-withdrawing nature reduces electron density on the aromatic ring compared to the methyl group’s electron-donating effect. This alters reactivity in electrophilic aromatic substitution or π-π stacking interactions .
• Molecular Formula : C₁₂H₁₄BrFO vs. C₁₃H₁₅BrO for the 4-methyl variant.

b) Canagliflozin ((2S,3R,4R,5S,6R)-2-[3-[[5-(4-fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-3,4,5-triol)

• Key Differences : Contains a hydroxymethyl group (vs. bromomethyl) and a complex thiophenyl-fluorophenyl side chain.
• Impact: Reactivity: The hydroxymethyl group in Canagliflozin enhances hydrogen-bonding capacity, making it pharmacologically active as an SGLT2 inhibitor. The bromomethyl group in the target compound, however, offers a leaving group for synthetic modifications . Solubility: Canagliflozin is sparingly soluble in water but dissolves in methanol and DMSO, whereas bromomethyl derivatives may exhibit lower aqueous solubility due to increased hydrophobicity .

Stereochemical and Functional Group Comparisons

a) (2S,5R)-2-Isopropyl-5-methylcyclohexane

• Key Differences : Cyclohexane core (vs. oxane) with isopropyl and methyl substituents.
• Impact :
  • Catalytic Performance : In asymmetric epoxidation, this compound showed low enantioselectivity (e.e. 25.6–34.1%), suggesting that oxane rings (as in the target compound) may provide better stereochemical control in certain reactions .
  • Steric Environment : The bromomethyl group’s smaller size compared to isopropyl could reduce steric hindrance, enhancing substrate accessibility in catalytic applications .

b) (5R)-5-{[(1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl]oxy}-4-[(4-methylphenyl)sulfonyl]-2(5H)-furanone (2.10a)

• Key Differences: Incorporates a sulfonyl group and a furanone ring.
• Impact: Stability: The sulfonyl group in 2.10a may improve stability compared to bromomethyl, which is prone to hydrolysis or elimination.

Data Table: Comparative Properties

Compound Name	Core Structure	Key Substituents	Molecular Weight	Key Properties/Applications
(2S,5R)-2-(Bromomethyl)-5-(4-methylphenyl)oxane	Oxane	Bromomethyl, 4-methylphenyl	273.14 (est.)	Synthetic intermediate, electrophile
(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane	Oxane	Bromomethyl, 3-fluorophenyl	273.14	Potential halogen-bonding agent
Canagliflozin	Oxane	Hydroxymethyl, thiophenyl	444.52	SGLT2 inhibitor, high aqueous stability
(2S,5R)-2-Isopropyl-5-methylcyclohexane	Cyclohexane	Isopropyl, methyl	154.25	Low enantioselectivity catalyst